Cas no 97403-83-3 (1-methyl-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one)
1-Methyl-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one is a sulfur-containing heterocyclic compound with a reactive imidazolidinone core. Its structure features a thione (C=S) group at the 2-position and an allyl substituent at the 3-position, enhancing its utility in organic synthesis and coordination chemistry. The compound’s electrophilic sulfur center and unsaturated allyl group make it a versatile intermediate for nucleophilic addition reactions, cyclizations, and metal complexation. Its stability under ambient conditions and compatibility with a range of solvents further contribute to its applicability in pharmaceutical and agrochemical research. The presence of both sulfur and nitrogen functionalities offers potential for diverse reactivity patterns, including thiourea-like behavior.
97403-83-3 structure
Product Name:1-methyl-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one
CAS No:97403-83-3
MF:C7H10N2OS
MW:170.232100009918
MDL:MFCD02602432
CID:813680
PubChem ID:3024866
Update Time:2025-10-14
1-methyl-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 4-Imidazolidinone,1-methyl-3-(2-propen-1-yl)-2-thioxo-
- 1-methyl-3-prop-2-enyl-2-sulfanylideneimidazolidin-4-one
- 3-allyl-1-methyl-2-thioxoimidazolidin-4-one
- 1-methyl-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one
- UNII-DN2GRE3L3E
- EINECS 306-745-0
- 4-Imidazolidinone, 1-methyl-3-(2-propen-1-yl)-2-thioxo-
- 1-Methyl-3-(2-propen-1-yl)-2-thioxo-4-imidazolidinone
- DN2GRE3L3E
- CS-0240910
- AKOS000313269
- 97403-83-3
- EN300-230560
- DTXSID30242936
- NS00066125
- 3-ALLYL-1-METHYL-2-THIOXOTETRAHYDRO-4H-IMIDAZOL-4-ONE
-
- MDL: MFCD02602432
- Inchi: 1S/C7H10N2OS/c1-3-4-9-6(10)5-8(2)7(9)11/h3H,1,4-5H2,2H3
- InChI Key: CSOZJWJXTNWDRD-UHFFFAOYSA-N
- SMILES: S=C1N(CC=C)C(CN1C)=O
Computed Properties
- Exact Mass: 170.051
- Monoisotopic Mass: 170.051
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 0.6
- Topological Polar Surface Area: 55.6Ų
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.24
- Boiling Point: 222.9°Cat760mmHg
- Flash Point: 88.6°C
- Refractive Index: 1.606
- PSA: 55.64000
- LogP: 0.10710
1-methyl-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-methyl-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1311580-50mg |
3-allyl-1-methyl-2-thioxoimidaZolidin-4-one |
97403-83-3 | 98% | 50mg |
¥1749.00 | 2024-04-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1311580-100mg |
3-allyl-1-methyl-2-thioxoimidaZolidin-4-one |
97403-83-3 | 98% | 100mg |
¥2264.00 | 2024-04-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1311580-250mg |
3-allyl-1-methyl-2-thioxoimidaZolidin-4-one |
97403-83-3 | 98% | 250mg |
¥3229.00 | 2024-04-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1311580-500mg |
3-allyl-1-methyl-2-thioxoimidaZolidin-4-one |
97403-83-3 | 98% | 500mg |
¥4682.00 | 2024-04-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1311580-1g |
3-allyl-1-methyl-2-thioxoimidaZolidin-4-one |
97403-83-3 | 98% | 1g |
¥6004.00 | 2024-04-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1311580-2.5g |
3-allyl-1-methyl-2-thioxoimidaZolidin-4-one |
97403-83-3 | 98% | 2.5g |
¥11793.00 | 2024-04-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1311580-5g |
3-allyl-1-methyl-2-thioxoimidaZolidin-4-one |
97403-83-3 | 98% | 5g |
¥18363.00 | 2024-04-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1311580-10g |
3-allyl-1-methyl-2-thioxoimidaZolidin-4-one |
97403-83-3 | 98% | 10g |
¥33199.00 | 2024-04-23 | |
| Enamine | EN300-230560-0.05g |
1-methyl-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one |
97403-83-3 | 95% | 0.05g |
$65.0 | 2024-06-20 | |
| Enamine | EN300-230560-0.1g |
1-methyl-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one |
97403-83-3 | 95% | 0.1g |
$97.0 | 2024-06-20 |
1-methyl-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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